Ethyl 3-(4-Chloro-3-indolyl)propanoate

• Molecular Formula: C13H14ClNO2
• Molecular Weight: 251.71 g/mol
• IUPAC Name: ethyl 3-(4-chloro-1H-indol-3-yl)propanoate
• InChI: InChI=1S/C13H14ClNO2/c1-2-17-12(16)7-6-9-8-15-11-5-3-4-10(14)13(9)11/h3-5,8,15H,2,6-7H2,1H3
• InChI Key: YIWUSKYKXYEHGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CNC2=C1C(=CC=C2)Cl

Description

The compound with the identifier “MFCD31977918” is a chemical substance that has garnered attention in various scientific fields due to its unique properties and potential applications This compound is known for its specific molecular structure, which allows it to participate in a variety of chemical reactions and processes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD31977918” involves several steps, each requiring specific reagents and conditions. The primary synthetic route includes the following steps:

Initial Reaction: The starting materials are reacted under controlled conditions to form an intermediate compound. This step often involves the use of catalysts to enhance the reaction rate.

Intermediate Processing: The intermediate compound undergoes further reactions, which may include oxidation, reduction, or substitution reactions, to form the desired product.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to ensure high purity and yield.

Industrial Production Methods

In an industrial setting, the production of “MFCD31977918” is scaled up using large reactors and continuous processing techniques. The reaction conditions are optimized to maximize yield and minimize waste. Industrial production also involves stringent quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

“MFCD31977918” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents used in the reactions of “MFCD31977918” include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various metal catalysts such as palladium or platinum.

Major Products Formed

The major products formed from the reactions of “MFCD31977918” depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while reduction reactions may produce reduced derivatives.

Scientific Research Applications

“MFCD31977918” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of “MFCD31977918” involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.